Cas no 1155462-84-2 (5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 1155462-84-2
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 4573512
• Update Time: 2025-06-29

5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic Acid
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-cyclopropyl-1-phenyl-
• 5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid

• Inchi： 1S/C12H11N3O2/c16-12(17)10-13-11(8-6-7-8)15(14-10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,16,17)
• InChI Key： OKHTXDLPXCPMNK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2CC2)=NC(C(O)=O)=N1

5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid

Introduction to 5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 1155462-84-2)

5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1155462-84-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its unique structural framework and potential biological activities. The compound features a triazole core, which is a well-documented motif in drug discovery, combined with a cyclopropyl substituent and a phenyl group, elements that contribute to its distinctive chemical and pharmacological properties.

The triazole ring is a key pharmacophore in many therapeutic agents, known for its ability to modulate various biological pathways. Its stability and reactivity make it an ideal scaffold for designing molecules with enhanced binding affinity and selectivity. In particular, the 1H-1,2,4-triazole system has been extensively studied for its applications in antifungal, antiviral, and anticancer therapies. The presence of the cyclopropyl group in 5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid introduces additional conformational constraints to the molecule, which can influence its interactions with biological targets. This structural feature has been exploited in the development of novel compounds with improved pharmacokinetic profiles.

The phenyl ring attached to the triazole core further enhances the compound's potential as a drug candidate. Phenyl derivatives are ubiquitous in medicinal chemistry due to their ability to engage in π-stacking interactions and hydrophobic effects, which are crucial for receptor binding. The combination of these three structural components—triazole, cyclopropyl, and phenyl—makes 5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid a promising candidate for further investigation in pharmacological studies.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. Studies using molecular docking simulations have suggested that this compound may exhibit inhibitory activity against several enzymes and receptors implicated in diseases such as cancer and inflammation. The carboxylic acid moiety at the 3-position of the triazole ring provides a site for potential further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications.

In vitro experiments have begun to explore the biological activity of 5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid, with preliminary results indicating potential efficacy against certain bacterial strains. The compound's ability to disrupt microbial cell wall synthesis or interfere with essential metabolic pathways remains an area of active research. Additionally, its stability under various conditions makes it suitable for formulation into pharmaceutical products, ensuring consistent delivery and efficacy.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the triazole ring and subsequent functional group transformations to introduce the cyclopropyl and phenyl substituents. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing waste and improving yields. These developments are critical for transitioning promising candidates like 5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid from laboratory research into viable drug candidates.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel compounds with desired properties. By analyzing large datasets of chemical structures and their biological activities, researchers can predict the potential efficacy of molecules like 5-cyclopropyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid before conducting costly wet-lab experiments. This approach not only saves time but also allows for more targeted experimentation.

Future studies may focus on exploring analogs of this compound to optimize its pharmacological profile. By modifying substituents or altering the core structure slightly, researchers can fine-tune properties such as solubility, bioavailability, and target specificity. The versatility of the triazole scaffold ensures that it remains a valuable tool in medicinal chemistry for years to come.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such compounds like 5-cyclopropyl-1-phenyl-HCHCHCHCHCHCHCHCHCHCHCHCHCHCHCHCHHCHHCHHHHHHHHHHHHHHHHHHHHHHHHH

undergo preclinical evaluations